Cas no 2228384-57-2 (O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine
• CAS No: 2228384-57-2
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6062878
• PubChem ID: 165798856
• Update Time: 2025-10-28

O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine
• O-[2-(4-bromo-3,5-dimethoxyphenyl)ethyl]hydroxylamine
• 2228384-57-2
• EN300-1934830

• Inchi： 1S/C10H14BrNO3/c1-13-8-5-7(3-4-15-12)6-9(14-2)10(8)11/h5-6H,3-4,12H2,1-2H3
• InChI Key： LYOSVOIPNOFFKU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CCON)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.7Ų

Additional information on O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228384-57-2)

O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228384-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromo and dimethoxy substituents, plays a pivotal role in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as its structural features make it a valuable intermediate for designing molecules with enhanced bioactivity.

The molecular structure of O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine includes a hydroxylamine functional group, which is known for its versatility in chemical reactions. This group enables the compound to participate in N-O bond formation, a critical step in the synthesis of various heterocyclic compounds. Recent studies have highlighted its utility in click chemistry and bioconjugation, making it a sought-after reagent in biotechnology and material science.

In the context of current trends, the demand for O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine has surged due to its relevance in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring its potential to create prodrugs that can release active pharmaceutical ingredients (APIs) at specific sites in the body. This aligns with the growing interest in precision therapeutics and nanomedicine, topics frequently searched in academic and industrial databases.

Another area of interest is the compound's role in green chemistry. As sustainability becomes a priority, scientists are investigating eco-friendly synthetic routes for O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine. Questions like "How to synthesize hydroxylamine derivatives sustainably?" or "What are the catalytic methods for bromo-substituted compounds?" are commonly encountered in search engines, reflecting the community's focus on environmentally benign processes.

From a technical perspective, the compound's CAS No. 2228384-57-2 serves as a unique identifier, ensuring accurate referencing in chemical databases and patent literature. Its spectroscopic properties, such as NMR and mass spectra, are well-documented, facilitating its identification and quality control in laboratory settings. These details are crucial for professionals seeking reliable data on specialty chemicals.

In summary, O-2-(4-bromo-3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228384-57-2) is a multifaceted compound with broad applications in pharmaceutical research, bioconjugation, and sustainable chemistry. Its structural uniqueness and functional adaptability make it a subject of ongoing exploration, addressing contemporary challenges in drug development and material innovation.